Cas no 1806842-89-6 (3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine
• CAS No: 1806842-89-6
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4848057
• Update Time: 2025-05-20

3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-3-1-2(4(8)9)5(10)12-6(3)11/h1,4H,(H4,10,11,12)
• InChI Key： WFVWULAVJGFBOB-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(C(F)F)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9

Additional information on 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine

Introduction to 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine (CAS No. 1806842-89-6)

3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine, a compound with the CAS number 1806842-89-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, two amino groups, and a difluoromethyl group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the bromine atom in the 3-position of the pyridine ring adds to the compound's reactivity and versatility. Brominated pyridines are often used as intermediates in synthetic routes leading to more complex molecules, such as those found in drug discovery and development. The two amino groups at the 2 and 6 positions provide additional sites for functionalization, allowing for the creation of diverse derivatives with tailored properties.

The difluoromethyl group at the 5-position is particularly noteworthy. Fluorinated compounds have been extensively studied due to their unique electronic and steric properties. The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic profiles of a molecule, often leading to improved bioavailability, metabolic stability, and binding affinity. In the case of 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine, the difluoromethyl group may enhance its ability to interact with biological targets, making it a promising candidate for drug development.

Recent research has highlighted the potential of 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways. This makes it an attractive lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. The compound's ability to selectively target cancer cells while sparing normal cells is particularly appealing from a therapeutic standpoint.

The synthesis of 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine has been optimized using modern synthetic techniques. One common approach involves the sequential functionalization of a pyridine ring through bromination, amino group introduction, and difluoromethylation. These steps can be carried out using well-established protocols that ensure high yields and purity. The ease of synthesis and scalability make this compound an attractive option for large-scale production in both research and industrial settings.

The physicochemical properties of 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine have been thoroughly characterized. It is typically obtained as a solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical parameters have been determined through standard analytical methods. These properties are crucial for understanding its behavior in various biological assays and formulations.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions should be taken when working with this compound due to its reactivity and potential biological activity. Proper personal protective equipment (PPE) should be used, and work should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

The future prospects for 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and bring new treatments to market based on this versatile molecule.

In conclusion, 3-Bromo-2,6-diamino-5-(difluoromethyl)pyridine (CAS No. 1806842-89-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to advance our understanding of this molecule's properties and applications, it is likely to play an increasingly important role in the discovery of new treatments for various diseases.